Peurtitol B
Peurtitol B
Brand Name:
Vulcanchem
CAS No.:
119736-69-5
VCID:
VC20851915
InChI:
InChI=1S/C15H24BrClO/c1-10(2)7-13(18)8-11(3)12-5-6-15(4,16)14(17)9-12/h7,13-14,18H,5-6,8-9H2,1-4H3/b12-11+/t13-,14-,15-/m0/s1
SMILES:
CC(=CC(CC(=C1CCC(C(C1)Cl)(C)Br)C)O)C
Molecular Formula:
C15H24BrClO
Molecular Weight:
335.71 g/mol
Peurtitol B
CAS No.: 119736-69-5
Cat. No.: VC20851915
Molecular Formula: C15H24BrClO
Molecular Weight: 335.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119736-69-5 |
|---|---|
| Molecular Formula | C15H24BrClO |
| Molecular Weight | 335.71 g/mol |
| IUPAC Name | (4R,6E)-6-[(3S,4S)-4-bromo-3-chloro-4-methylcyclohexylidene]-2-methylhept-2-en-4-ol |
| Standard InChI | InChI=1S/C15H24BrClO/c1-10(2)7-13(18)8-11(3)12-5-6-15(4,16)14(17)9-12/h7,13-14,18H,5-6,8-9H2,1-4H3/b12-11+/t13-,14-,15-/m0/s1 |
| Standard InChI Key | GXPMZNAWQXOPPN-TYJHLQBPSA-N |
| Isomeric SMILES | CC(=C[C@@H](C/C(=C/1\CC[C@]([C@H](C1)Cl)(C)Br)/C)O)C |
| SMILES | CC(=CC(CC(=C1CCC(C(C1)Cl)(C)Br)C)O)C |
| Canonical SMILES | CC(=CC(CC(=C1CCC(C(C1)Cl)(C)Br)C)O)C |
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